Cas no 71501-17-2 (1-Butanone,1,4-bis(4-methoxyphenyl)-)
71501-17-2 structure
Product Name:1-Butanone,1,4-bis(4-methoxyphenyl)-
CAS No:71501-17-2
MF:C18H20O3
MW:284.349605560303
CID:564631
PubChem ID:3018157
Update Time:2025-04-19
1-Butanone,1,4-bis(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Butanone,1,4-bis(4-methoxyphenyl)-
- 1,4-bis(4-methoxyphenyl)butan-1-one
- 4'-methoxy-4-(p-methoxyphenyl)butyrophenone
- NS00061603
- 1,4-Bis(4-methoxyphenyl)-1-butanone
- 1,4-bis-(4-methoxyphenyl)butan-1-one
- SCHEMBL8200487
- DTXSID20991961
- 71501-17-2
- AKOS037480941
- EINECS 275-548-9
- 1-Butanone, 1,4-bis(4-methoxyphenyl)-
-
- Inchi: 1S/C18H20O3/c1-20-16-10-6-14(7-11-16)4-3-5-18(19)15-8-12-17(21-2)13-9-15/h6-13H,3-5H2,1-2H3
- InChI Key: HCSVINSPTVVFOA-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OC)CCCC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 284.1413
- Monoisotopic Mass: 284.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Density: 1.082
- Boiling Point: 438.9°C at 760 mmHg
- Flash Point: 211.1°C
- Refractive Index: 1.547
- PSA: 35.53
1-Butanone,1,4-bis(4-methoxyphenyl)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Jason Wan Lab Chip, 2020,20, 4528-4538
71501-17-2 (1-Butanone,1,4-bis(4-methoxyphenyl)-) Related Products
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- 100863-37-4(1-Heptanone,1-(3-methoxyphenyl)-)
- 178445-83-5(3-(3,4-Dimethoxyphenyl)-1-(3-hydroxyphenyl)propan-1-one)
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